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Note to the Reader: While the initial request specified the use of zinc iodate, a comprehensive
review of established analytical methods indicates that a standardized protocol for the
determination of free chlorine using zinc iodate is not readily available in scientific literature.
However, the closely related and widely accepted iodometric titration method, which utilizes the
reaction of chlorine with potassium iodide, is a standard and well-documented procedure. The
underlying principle involves the oxidation of iodide to iodine by chlorine. This document
provides detailed application notes and protocols for this established iodometric method.

Introduction

Chlorine is a widely used disinfectant in water treatment and various industrial processes. The
determination of free chlorine, the sum of hypochlorous acid (HOCI) and hypochlorite ion
(OCI-), is crucial for ensuring effective disinfection and process control. The iodometric method
is a classic and reliable titrimetric technique for determining the concentration of total residual
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chlorine. Free chlorine can also be determined using this principle in conjunction with specific
analytical conditions. This method is based on the oxidation of iodide ions (I-) to iodine (12) by
chlorine. The liberated iodine is then titrated with a standard solution of sodium thiosulfate
(Na25203) using a starch indicator to detect the endpoint.

Principle of the Method

Free chlorine oxidizes iodide ions in an acidic solution to produce iodine. The amount of iodine
generated is directly proportional to the amount of free chlorine present in the sample. The
liberated iodine is then titrated with a standardized sodium thiosulfate solution. A starch solution
Is added as an indicator, which forms a deep blue complex with iodine. The endpoint of the
titration is reached when the blue color disappears, indicating that all the liberated iodine has
been reduced by the sodium thiosulfate.

The chemical reactions involved are as follows:
» Oxidation of lodide by Chlorine: Cl2 + 2Kl - 2KCI + |2

e Titration of lodine with Sodium Thiosulfate: I + 2Na2S203 — 2Nal + Na2S40s

Quantitative Data Summary

The following table summarizes key quantitative data for chlorine determination methods,
including iodometric titration.
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Parameter lodometric Titration DPD Colorimetric Method
Analyte Total Chlorine Free and Total Chlorine

o o . o Colorimetric measurement of
Principle Titration of liberated iodine

oxidized DPD

Applicable Concentration

Range

>1 mg/L

0.01 - 10 mg/L (can be
extended with dilution)[1]

Minimum Detectable

Approx. 40 pg/L (as Clz) with
0.01N Na2S203 and a 1000-

Down to 0.02 mg/L for free and

Concentration total chlorine[1]
mL sample[2]
Oxidized forms of manganese, ] ] ]
o Bromine, lodine, chlorine
other oxidizing agents, o o
) ) dioxide, strong oxidizing
Interferences reducing agents, ferric and

nitrite ions (minimized at pH 3-
4).[2]

agents, extreme sample pH,

monochloramine.[3]

Experimental Protocols
Reagent Preparation

» Acetic Acid, concentrated (glacial)

e Potassium lodide (KI), crystals

o Standard Sodium Thiosulfate solution, 0.01 N: Dissolve 2.482 g of Na2S203-5H20 in freshly
boiled and cooled distilled water and dilute to 1000 mL. Standardize against a primary

standard.

o Starch Indicator solution: Dissolve 1 g of soluble starch in 200 mL of hot distilled water.

Sample Handling and Preparation

e Chlorine in aqueous solutions is unstable and its concentration can decrease rapidly.[2]

Samples should be analyzed immediately after collection.[2][4]
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Avoid exposure to sunlight, strong light, or agitation, as these can accelerate the reduction of
chlorine.[2]

Do not store samples intended for chlorine analysis.[2]

Titration Procedure

Sample Measurement: Take a 200 mL sample of the water to be tested.
Acidification: Add 1 mL of concentrated acetic acid to the sample in an Erlenmeyer flask.

Addition of Potassium lodide: Add approximately 1 g of potassium iodide crystals to the flask
and mix to dissolve.

Titration: Titrate the liberated iodine with 0.01 N sodium thiosulfate solution until a pale
yellow color is observed.

Indicator Addition: Add 1 mL of starch indicator solution. The solution will turn a deep blue
color.

Endpoint Determination: Continue the titration with sodium thiosulfate, adding it drop by
drop, until the blue color disappears completely. Record the total volume of titrant used.

Blank Titration: Perform a blank titration using distilled water instead of the sample to
account for any interfering substances in the reagents.

Calculation of Free Chlorine Concentration

The concentration of free chlorine is calculated using the following formula:

Chlorine (mg/L) =[(A- B) x N x 35.45 x 1000] / V

Where:

A = volume of Na2S20s titrant used for the sample (mL)
B = volume of Na2S:20s titrant used for the blank (mL)

N = normality of the Na2S203 solution
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» 35.45 = equivalent weight of chlorine

e V =volume of the sample (mL)

Visualizations
Logical Relationship of the lodometric Titration

Chemical Reactions

Potassium lodide (KI) Sodium Thiosulfate (Na2S203) reacts with

LCESE T . Reaction Products (KCI, Nal, Na2S40s)
is titrated b

oxidizes

Free Chlorine (Cl2) in Sample

»-| Liberated lodine (I2)

Click to download full resolution via product page

Caption: Principle of lodometric Titration for Chlorine.

Experimental Workflow for Free Chlorine Determination
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Collect 200 mL Water Sample

i

Add 1 mL Concentrated Acetic Acid

i

Add ~1 g Potassium lodide Crystals

i

Titrate with 0.01 N Na2S203 until Pale Yellow

i

Add 1 mL Starch Indicator (Solution turns blue)

i

Continue Titration until Blue Color Disappears

i

Record Volume of Titrant Used

i

Calculate Free Chlorine Concentration

Click to download full resolution via product page

Caption: lodometric Titration Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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